Cas no 100114-42-9 (2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid)

• Product Name: 2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid
• CAS No: 100114-42-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 123955
• PubChem ID: 82416209
• Update Time: 2025-10-31

2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid,a-amino-3-methyl-
• 5-Isoxazoleaceticacid,alpha-amino-3-methyl-(6CI)
• 2-amino-2-(3-methylisoxazol-5-yl)acetic acid
• CID 82416209
• 2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid

• Inchi： 1S/C6H8N2O3/c1-3-2-4(11-8-3)5(7)6(9)10/h2,5H,7H2,1H3,(H,9,10)
• InChI Key： XJMLTMHANGOCQE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C(=O)O)N

Computed Properties

• Exact Mass: 156.053
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4

Additional information on 2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid

Introduction to 2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid (CAS No. 100114-42-9)

2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid, identified by the chemical formula CAS No. 100114-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif that combines an amino group with a 3-methyl-1,2-oxazole ring. The presence of such structural features makes it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid consists of a central acetic acid backbone substituted with an amino group at the alpha position and a 3-methyl-1,2-oxazole moiety attached to the carboxyl group. This configuration imparts unique physicochemical properties, including solubility, stability, and reactivity, which are critical factors in its potential use as an intermediate in synthetic chemistry or as a building block for more complex molecules.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The 1,2-oxazole ring is particularly noteworthy for its presence in numerous bioactive natural products and pharmaceuticals. For instance, derivatives of 1,2-oxazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 3-position of the oxazole ring further modulates its electronic and steric properties, making it an attractive scaffold for structural optimization.

2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid has been studied in the context of developing novel therapeutic agents. Its amino group provides a site for further functionalization, allowing chemists to attach various pharmacophores or link it to other biomolecules via amide or peptide bonds. This flexibility makes it a valuable tool in the synthesis of peptidomimetics or small molecule inhibitors targeting specific biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The oxazole ring has been shown to interact with enzymes through hydrogen bonding and hydrophobic interactions, which can be exploited to design selective inhibitors. For example, studies have demonstrated that oxazole-containing compounds can inhibit proteases by mimicking natural substrates or by disrupting the active site architecture. The presence of the methyl group may enhance binding affinity or alter selectivity profiles compared to unsubstituted oxazole derivatives.

The synthesis of CAS No. 100114-42-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation or reduction. Advances in catalytic methods have also enabled more efficient syntheses, reducing the need for hazardous reagents and improving sustainability.

In academic research, 2-amino-2-(3-methyl-1,2-oxazol-5-yl)acetic acid has been utilized as a key intermediate in the development of novel antibiotics and antiviral agents. Its structural framework allows for modifications that can enhance drug-like properties such as bioavailability and metabolic stability. Additionally, its role in peptide mimetics has been explored for applications in regenerative medicine and tissue engineering.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug discovery programs. High-throughput screening (HTS) campaigns have identified derivatives of CAS No. 100114-42-9 that exhibit promising activity against various disease targets. These findings underscore the importance of structurally diverse compounds like this one in identifying new therapeutic opportunities.

From a biochemical perspective, 2-amino - - - - - --(methyl)-1 , - - - --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --(methyl)- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ ----